Cas no 1998311-25-3 (4-(benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide)

• Product Name: 4-(benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide
• CAS No: 1998311-25-3
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 6506298
• PubChem ID: 165523627
• Update Time: 2025-06-09

4-(benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide
• 1998311-25-3
• EN300-1453411

• Inchi： 1S/C17H21NO3S/c1-3-11-18-22(19,20)17-10-9-16(12-14(17)2)21-13-15-7-5-4-6-8-15/h4-10,12,18H,3,11,13H2,1-2H3
• InChI Key： PWVXNBYMYRFFOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)OCC1C=CC=CC=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 319.12421471g/mol
• Monoisotopic Mass: 319.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-(benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide

Comprehensive Overview of 4-(benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1998311-25-3)

4-(Benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1998311-25-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a benzyloxy group and a propyl substituent. Researchers are particularly interested in its potential applications due to its structural similarity to other bioactive sulfonamides, which are known for their diverse pharmacological properties.

The compound's sulfonamide moiety is a key feature, as it is often associated with biological activity, including enzyme inhibition and receptor modulation. This has led to its exploration in drug discovery, particularly in targeting diseases where sulfonamide-based drugs have shown efficacy. The benzyloxy group adds lipophilicity, which can enhance membrane permeability, a critical factor in drug design. Meanwhile, the 2-methyl and N-propyl groups contribute to steric and electronic effects, influencing the compound's reactivity and binding affinity.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by the need for new therapeutic agents. Searches for terms like "sulfonamide drug discovery" and "benzyloxy compounds in medicine" reflect this trend. 4-(Benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its properties for specific applications. Its CAS No. 1998311-25-3 is frequently cited in patent literature, highlighting its commercial and scientific relevance.

From a synthetic chemistry perspective, the compound is typically prepared through multi-step organic reactions, including sulfonylation and etherification. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its suitability for further studies. The growing interest in high-purity specialty chemicals has also made this compound a subject of quality control discussions in manufacturing.

Beyond pharmaceuticals, 4-(benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide has potential applications in material science. Its aromatic and sulfonamide groups could be leveraged in designing polymers or coatings with specific properties. Searches for "sulfonamide-based materials" and "functionalized benzene derivatives" underscore this interdisciplinary appeal. However, its primary focus remains in life sciences, where its bioactivity profile continues to be investigated.

Environmental and safety considerations are also part of the discourse around this compound. While it is not classified as hazardous, proper handling protocols are emphasized in research settings. Terms like "safe handling of sulfonamides" and "organic compound storage" are commonly associated with its use. Regulatory compliance, particularly in pharmaceutical applications, further underscores the need for thorough documentation and testing.

In summary, 4-(benzyloxy)-2-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1998311-25-3) represents a versatile and promising compound in modern chemistry. Its structural features and potential applications align with current trends in drug discovery and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in the development of innovative solutions across multiple industries.